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Compound of Interest

Compound Name: Smm-189

Cat. No.: B1681835

A Comprehensive Guide for Researchers

These application notes provide detailed protocols for the solubilization and preparation of
SMM-189 for use in cell culture experiments. SMM-189 is a potent and selective cannabinoid
receptor 2 (CB2) inverse agonist, making it a valuable tool for investigating the role of the CB2
receptor in various physiological and pathological processes, particularly in the context of
neuroinflammation and immune modulation.[1][2]

Data Presentation: Physicochemical and Biological
Properties of SMM-189

A summary of the key quantitative data for SMM-189 is presented in Table 1. This information
is essential for accurate preparation of stock and working solutions for cell culture applications.
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Property Value Source

(3',5'-dichloro-2,6-dihydroxy-

Full Name biphenyl-4-yl)-phenyl- [1]
methanone

Molecular Weight 389.23 g/mol Calculated

Aqueous Solubility (pH 7.4) ~185 pg/mL (~475 uM) [1]

Recommended Solvent Dimethyl sulfoxide (DMSO) [1]

Receptor Selectivity Selective for CB2 over CB1

Mechanism of Action CB2 Inverse Agonist

Typical In Vitro Concentration
5x 1071° M to 40 uM
Range

Experimental Protocols
Preparation of SMM-189 Stock Solution (10 mM in
DMSO)

This protocol describes the preparation of a 10 mM stock solution of SMM-189 in dimethyl
sulfoxide (DMSO). It is critical to use high-purity, anhydrous DMSO to ensure the stability and
solubility of the compound.

Materials:

SMM-189 powder

Anhydrous dimethyl sulfoxide (DMSO)

Sterile, amber microcentrifuge tubes or vials

Calibrated analytical balance

Calibrated micropipettes and sterile tips
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Procedure:

Weighing SMM-189: In a sterile microcentrifuge tube, carefully weigh out a precise amount
of SMM-189 powder (e.g., 1 mg).

Calculating DMSO Volume: Calculate the volume of DMSO required to achieve a 10 mM
concentration. The formula for this calculation is: Volume of DMSO (pL) = (Mass of SMM-189
(mg) / Molecular Weight of SMM-189 ( g/mol )) * 100,000 For 1 mg of SMM-189 (MW =
389.23 g/mol ): (1 mg / 389.23 g/mol ) * 100,000 = 256.9 uL of DMSO

Dissolving SMM-189: Add the calculated volume of anhydrous DMSO to the microcentrifuge
tube containing the SMM-189 powder.

Ensuring Complete Solubilization: Vortex the solution thoroughly for 1-2 minutes until the
SMM-189 is completely dissolved. Gentle warming in a 37°C water bath can aid dissolution if
necessary.

Storage: Aliquot the 10 mM stock solution into smaller volumes in sterile, amber
microcentrifuge tubes to avoid repeated freeze-thaw cycles. Store at -20°C or -80°C for long-
term stability.

Preparation of Working Solutions for Cell Culture

This protocol outlines the serial dilution of the 10 mM SMM-189 stock solution to prepare

working concentrations for treating cells in culture.

Materials:

10 mM SMM-189 stock solution in DMSO

Sterile cell culture medium appropriate for your cell line

Sterile microcentrifuge tubes

Calibrated micropipettes and sterile tips

Procedure:
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Intermediate Dilutions: It is recommended to perform one or more intermediate dilutions of
the 10 mM stock solution in sterile cell culture medium before preparing the final working
concentrations. This minimizes pipetting errors and the concentration of DMSO in the final
culture volume.

Final Working Solution: Add the appropriate volume of the intermediate dilution to the cell
culture medium to achieve the desired final concentration of SMM-189. For example, to
prepare 1 mL of a 10 uM working solution from a 1 mM intermediate stock, add 10 pL of the
1 mM stock to 990 pL of cell culture medium.

Vehicle Control: It is crucial to include a vehicle control in your experiments. This should
contain the same final concentration of DMSO as the highest concentration of SMM-189
used to treat the cells. This accounts for any potential effects of the solvent on the cells.

Immediate Use: It is best to prepare fresh working solutions immediately before each
experiment.

Visualizations
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Stock Solution Preparation

Anhydrous DMSO
\ A
. Dissolve in DMSO . Aliquot and Store
(SMM-lBQ PowdeHWelgh SMM-lSQ)—P( (Vortex/Warm) Hm mM Stock Solution (-20°C /-80°C) j
Cell Culture Application
Vehicle Control
(DMSO in Medium)

Target Cells Analyze Cellular
5 Treat Cells
in Culture —p Response
—

Cell Culture Medium Prepare \_Norklng
Solutions

Click to download full resolution via product page

Caption: Workflow for SMM-189 preparation and use in cell culture.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b1681835?utm_src=pdf-custom-synthesis
https://pmc.ncbi.nlm.nih.gov/articles/PMC4506688/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4506688/
https://pubmed.ncbi.nlm.nih.gov/26196013/
https://pubmed.ncbi.nlm.nih.gov/26196013/
https://www.benchchem.com/product/b1681835#smm-189-solubility-and-preparation-for-cell-culture
https://www.benchchem.com/product/b1681835#smm-189-solubility-and-preparation-for-cell-culture
https://www.benchchem.com/product/b1681835#smm-189-solubility-and-preparation-for-cell-culture
https://www.benchchem.com/product/b1681835#smm-189-solubility-and-preparation-for-cell-culture
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1681835?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1681835?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Methodological & Application

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

8/8

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1681835?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

